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Abstract

Diiodoacetylene (C:I2) is a linear, volatile, and highly reactive organoiodine compound with
the structure I-C=C-I. First synthesized in the late 19th century, it has garnered interest for its
unique chemical properties and potential applications in organic synthesis and materials
science. This technical guide provides a comprehensive overview of the discovery and history
of diiodoacetylene, detailed experimental protocols for its synthesis, a compilation of its key
guantitative data, and a discussion of its chemical reactivity and handling precautions.

Discovery and Historical Context

The history of diiodoacetylene is intertwined with the early explorations of acetylene
chemistry. While the exact date of its first synthesis is not definitively documented, early
investigations into the reactions of acetylene with halogens laid the groundwork.

A significant early method for the preparation of diiodoacetylene involved the reaction of
calcium carbide (CaC:z) with iodine.[1] Henri Moissan, a Nobel laureate known for his work on
fluorine and the development of the electric arc furnace, extensively studied the reactions of
calcium carbide, paving the way for acetylene chemistry.[2][3][4] Although Moissan's direct
involvement in diiodoacetylene synthesis is not explicitly detailed in the provided search
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results, his foundational work with calcium carbide was crucial for subsequent developments.[2]

[3]14]

Another historical synthesis route involved the reaction of silver acetylide with iodine.[5] This
method, while effective, presented significant safety hazards due to the explosive nature of
silver acetylide.

The early synthesis and characterization of diiodoacetylene were challenging due to its
instability and propensity to explode upon heating or mechanical shock.[6][7] It is a white,
volatile solid that is soluble in organic solvents.[6]

Synthesis of Diiodoacetylene

Several methods have been developed for the synthesis of diiodoacetylene. Below are
detailed protocols for some of the key methods.

Synthesis from Calcium Carbide and lodine

This historical method is notable for its use of readily available starting materials.
Experimental Protocol:

Warning: This reaction should be performed in a well-ventilated fume hood with appropriate
safety precautions, including a blast shield, due to the potential for explosion.

Materials:

e Calcium Carbide (CaCz)

e lodine (I2)

e Solvent (e.g., diethyl ether)
Procedure:

 In areaction flask equipped with a stirrer and a reflux condenser, suspend finely powdered
calcium carbide in an inert solvent such as diethyl ether.
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» Slowly add a solution of iodine in the same solvent to the calcium carbide suspension with
vigorous stirring.

e The reaction is exothermic and should be cooled in an ice bath to maintain a controlled
temperature.

 After the addition of iodine is complete, continue stirring the mixture for several hours at
room temperature.

o Filter the reaction mixture to remove unreacted calcium carbide and calcium iodide
byproduct.

o Carefully evaporate the solvent from the filtrate under reduced pressure to obtain crude
diiodoacetylene.

e The crude product can be purified by sublimation or recrystallization from a suitable solvent.

Logical Relationship of the Synthesis Process:

Calcium Carbide (CaCz)
Iodine (I2)
Inert Solvent (e.g., Ether)

-—» Diiodoacetylenel(Calz)

Click to download full resolution via product page

Caption: Synthesis of Diiodoacetylene from Calcium Carbide.

Synthesis via lodination of an Acetylene Source (Dehn's
Method)
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A common laboratory preparation is a modified version of the method developed by Dehn.[7]
This procedure involves the in-situ generation of hypoiodite, which then reacts with acetylene.

Experimental Protocol:

Warning: Diiodoacetylene is toxic and a shock, heat, and friction-sensitive explosive.[7] This
procedure must be carried out with extreme caution.

Materials:

Potassium iodide (KI)

Distilled water

Sodium hypochlorite solution (12.5%)

Acetylene gas (generated from calcium carbide and water)

Procedure:

Dissolve 3 g of potassium iodide in 40 mL of distilled water in a 100 mL measuring cylinder.

[7]

o Bubble a steady stream of acetylene gas, generated from the reaction of calcium carbide
with water, through the potassium iodide solution.[7]

e Slowly add a 12.5% solution of sodium hypochlorite to the bubbling solution. The solution will
turn reddish-amber and then pale yellow.[7]

o Continue the slow addition of the hypochlorite solution until a flocculent white precipitate of
diiodoacetylene forms and the addition of hypochlorite no longer results in a yellow color.[7]

« Filter the precipitate and wash it with cold water.[7]

» Dry the product in a dark place as it is light-sensitive. Due to its volatility, it should be stored
in a covered container.[7]

Reaction Pathway:
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Intermediates

Sodium Hydroxide (NaOH)

Sodium Hypoiodite (NaOI) | |
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Potassium Todide (KT) Potassium Chloride (KCI)
Acetylene (C2H2)

Click to download full resolution via product page

Caption: Reaction pathway for the synthesis of diiodoacetylene via Dehn's method.

Quantitative Data

A summary of the key quantitative data for diiodoacetylene is presented in the tables below.

Physical and Thermodynamic Properties
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Property Value Reference(s)
Molecular Formula Czl2 [6]
Molar Mass 277.831 g-mol—? [6]
Appearance White, volatile solid [6]
Density 3.43 g/cm?3 [6]
Melting Point 81-82 °C [7]
Boiling Point Explodes above 80 °C [6]
Enthalpy of Formation (AfH®) 460.2 £ 8.4 kJ/mol [8]
Structural and Spectroscopic Data
Property Value Reference(s)
Molecular Structure Linear (I-C=C-I) [6]
C-1 Bond Length ~2.00 A
C=C Bond Length ~1.20 A
Symmetry Dooh
vi(Zg*): ~183 (Raman),
v2(Zg*): ~2102 (Raman),
Vibrational Frequencies (cm=1)  vs(Zu*): ~310 (IR), va(Mg): [9][10]
~105 (Raman), vs(Mu): ~270
(IR)

Chemical Reactivity and Handling

Diiodoacetylene is a highly reactive compound. Its primary hazard is its explosive nature,
being sensitive to heat, shock, and friction.[6][7] It is also reported to be toxic.[7]

It acts as a strong halogen bond donor, a property that has been explored in crystal
engineering.[6][11] The iodine atoms in diiodoacetylene can participate in halogen bonding
interactions with Lewis bases.
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Reactions involving diiodoacetylene should always be conducted on a small scale with
appropriate safety measures in place, including the use of a blast shield and personal
protective equipment. Due to its volatility and light sensitivity, it should be stored in a cool, dark,
and well-ventilated area in a tightly sealed container.[7]

Conclusion

Diiodoacetylene remains a compound of significant interest due to its unique structural and
electronic properties. While its synthesis and handling require considerable care due to its
instability, it serves as a valuable building block in specialized areas of chemical synthesis and
materials science. This guide has provided a comprehensive overview of its history, detailed
synthetic procedures, and key physical and chemical data to aid researchers in their
exploration of this fascinating molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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